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Compound of Interest

Compound Name: 3-Amino-5-hydroxybenzoic acid

Cat. No.: B1204606

An In-depth Technical Guide on 3-Amino-5-hydroxybenzoic Acid

This guide provides a comprehensive overview of the chemical and physical properties,
experimental protocols, and biological significance of 3-Amino-5-hydroxybenzoic acid
(AHBA), tailored for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

3-Amino-5-hydroxybenzoic acid is an aromatic compound that serves as a crucial
biosynthetic precursor for a wide range of natural products, including many potent antibiotics.

[1][2][3] Its structure, featuring amino, hydroxyl, and carboxylic acid functional groups, dictates
its chemical and physical behavior.

Identifiers and Chemical Structure

The fundamental identifiers and structural representations for 3-Amino-5-hydroxybenzoic
acid are summarized below.
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Identifier Value

CAS Number 76045-71-1[1][2][4]

IUPAC Name 3-amino-5-hydroxybenzoic acid[1]
Synonyms AHBA, 3-AHBA, 5-amino-3-hydroxybenzoic

acid[1][2]

Molecular Formula

C7H/NO3[1][2][4]

Canonical SMILES

C1=C(C=C(C=C1N)O)C(=0)O[1]

InChl

INChI=1S/C7H7NO3/c8-5-1-4(7(10)11)2-6(9)3-
5/h1-3,9H,8H2,(H,10,11)[1][2]

InChl Key

QPEJHSFTZVMSJH-UHFFFAOYSA-N[1][2]

Physicochemical Data

Quantitative physical and chemical data are essential for experimental design, including

dissolution, storage, and analytical characterization.
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Property Value Source(s)
Molecular Weight 153.14 g/mol [11[4115]
Exact Mass 153.0426 Da [1]

Off-white to yellow solid
Appearance ) [1114]
crystalline powder

242°C; Decomposes at 225-

Melting Point 9279C [1][6]
Boiling Point 453.4 + 35.0°C (Predicted) [1][6]
Density 1.491 + 0.06 g/cm? (Predicted) [1][6]
pKa 10.33 + 0.10 (Predicted) [1][6]
LogP 1.25 (Predicted) [1]
Polar Surface Area 83.55 A2 [1]
UV/Vis. (Amax) 227 nm [21[7]
Solubility

Solubility is a critical parameter for preparing stock solutions and reaction mixtures. AHBA
exhibits preferential solubility in polar aprotic solvents.[1][2][7]

Solvent Solubility

Dimethyl Sulfoxide (DMSO) 3 mg/mL[1][2][7]
Dimethylformamide (DMF) 1 mg/mL[1][2][7]

Water 5.3 mg/mL (Calculated)[1]
10% DMSO / 90% Corn Qil =5 mg/mL[4]

10% DMSO / 90% (20% SBE-B-CD in Saline) > 5 mg/mL[4]

Biological Significance and Pathways
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AHBA is a key intermediate in the aminoshikimate pathway, a branch of the primary shikimate
pathway used by microorganisms to produce aromatic compounds.[1][8] Its primary role is to
serve as the starter unit for the biosynthesis of the mC7N (meta-carboxy-amino-phenyl) core
found in numerous complex natural products.[2][8]

Role as a Biosynthetic Precursor

AHBA is the foundational building block for several classes of medically important antibiotics:

e Ansamycins: This class includes antitumor agents like geldanamycin and antibacterial drugs
like rifamycin.[2][9][10]

e Mitomycins: A family of potent antitumor antibiotics, including mitomycin C.[2][4]
o Saliniketals: A unique class of natural products derived from marine bacteria.[3]

The incorporation of AHBA into these molecules is a critical step that defines their core
structure and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [chemical and physical properties of 3-Amino-5-
hydroxybenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204606#chemical-and-physical-properties-of-3-
amino-5-hydroxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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